N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-2,6-difluorobenzamide

• IUPAC Name: N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,6-difluorobenzamide
• InChI: InChI=1S/C15H8BrF2N3O2/c16-9-6-4-8(5-7-9)14-20-21-15(23-14)19-13(22)12-10(17)2-1-3-11(12)18/h1-7H,(H,19,21,22)
• InChI Key: IYHREDJRDXDGPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NC2=NN=C(O2)C3=CC=C(C=C3)Br)F
• Molecular Formula: C15H8BrF2N3O2
• Molecular Weight: 380.14 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxadiazole ring, the bromophenyl group, and the difluorobenzamide group. These functional groups would likely confer specific physical and chemical properties to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromine and fluorine atoms could make the compound relatively dense and possibly volatile. The oxadiazole ring could confer stability and rigidity to the molecule.

Scientific Research Applications

Antiviral Activity

• A study by Xue et al. .
• .

Mitochondrial Complex I Modulation

• .

Antimicrobial Properties

• .

Other Biological Activities

• .

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. If this compound has biological activity, it could be due to interactions with biological macromolecules (like proteins or DNA) mediated by its functional groups.

Future Directions

The study of novel compounds like this one is crucial for the development of new materials and medicines. Future research could focus on synthesizing this compound and studying its physical and chemical properties, its reactivity, and any potential biological activity.